Cas no 356092-16-5 ((1-ethylpropyl)(3-nitrobenzyl)amine)

(1-ethylpropyl)(3-nitrobenzyl)amine structure
356092-16-5 structure
Product Name:(1-ethylpropyl)(3-nitrobenzyl)amine
CAS No:356092-16-5
MF:C12H18N2O2
MW:222.283523082733
CID:1085561
PubChem ID:737880
Update Time:2025-04-20

(1-ethylpropyl)(3-nitrobenzyl)amine Chemical and Physical Properties

Names and Identifiers

    • N-(3-Nitrobenzyl)pentan-3-amine
    • N-[(3-nitrophenyl)methyl]pentan-3-amine
    • SR-01000211955
    • SR-01000211955-1
    • CCG-10452
    • Oprea1_684207
    • EU-0039938
    • Cambridge id 5537359
    • (1-ETHYLPROPYL)(3-NITROBENZYL)AMINE
    • CBMicro_023052
    • AKOS000253113
    • DTXSID30353293
    • 356092-16-5
    • BIM-0023119.P001
    • (1-Ethylpropyl)(3-nitrobenzyl)amine x1hbr
    • (1-ethylpropyl)(3-nitrobenzyl)amine
    • Inchi: 1S/C12H18N2O2/c1-3-11(4-2)13-9-10-6-5-7-12(8-10)14(15)16/h5-8,11,13H,3-4,9H2,1-2H3
    • InChI Key: FYKAFBAWZDAPSW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)CNC(CC)CC)=O

Computed Properties

  • Exact Mass: 222.136827821g/mol
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 57.8Ų

(1-ethylpropyl)(3-nitrobenzyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B442105-50mg
(1-ethylpropyl)(3-nitrobenzyl)amine
356092-16-5
50mg
$ 50.00 2022-06-07
TRC
B442105-100mg
(1-ethylpropyl)(3-nitrobenzyl)amine
356092-16-5
100mg
$ 65.00 2022-06-07
TRC
B442105-500mg
(1-ethylpropyl)(3-nitrobenzyl)amine
356092-16-5
500mg
$ 80.00 2022-06-07
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